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For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Novel Building Block
In the landscape of medicinal chemistry and drug discovery, the exploration of novel chemical

entities with unique structural motifs is paramount to accessing new biological activities and

intellectual property. 5-Methoxy-2-methylpentan-2-amine, identified by the CAS number

1248598-52-8, is a primary amine that presents an intriguing combination of a sterically

hindered amine and a flexible methoxy-terminated alkyl chain.[1] While specific literature on

this compound is sparse, its structural features suggest potential as a valuable building block in

the synthesis of new pharmacologically active agents. The presence of a tertiary carbon

attached to the amine group provides steric bulk that can influence binding selectivity and

metabolic stability, while the methoxy group can modulate physicochemical properties such as

lipophilicity and hydrogen bonding capacity, which are critical for drug-like characteristics.[2][3]

This technical guide aims to provide a comprehensive overview of 5-Methoxy-2-
methylpentan-2-amine, including its chemical identity, a proposed synthetic route based on
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established chemical principles, its physicochemical properties, and a discussion of its potential

applications in research and drug development.

Chemical and Physical Properties
A summary of the known and predicted properties of 5-Methoxy-2-methylpentan-2-amine is

presented below. This data is essential for its handling, characterization, and application in a

laboratory setting.

Property Value Source

CAS Number 1248598-52-8 [1]

Molecular Formula C₇H₁₇NO [1]

Molecular Weight 131.22 g/mol [1]

Physical Form Liquid [1]

InChI Key
FJGSGNQHCRJGHY-

UHFFFAOYSA-N
[1]

Signal Word Danger [1]

Hazard Statements H226, H302, H314, H335 [1]

Proposed Synthesis: A Reductive Amination
Approach
Given the absence of a published synthesis for 5-Methoxy-2-methylpentan-2-amine, a logical

and efficient synthetic strategy is proposed via reductive amination. This widely used and

robust method for amine synthesis is favored for its operational simplicity, high yields, and

tolerance of a wide range of functional groups.[4][5][6][7] The reaction proceeds through the

formation of an imine intermediate from a ketone and an amine, which is then reduced in situ to

the target amine.

The proposed synthesis would commence from the readily available starting materials: 4-

methoxy-1-butanol and acetone, with ammonia as the nitrogen source. The synthesis can be

envisioned in two main stages: the oxidation of 4-methoxy-1-butanol to 4-methoxybutanal,
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followed by the reductive amination of the resulting aldehyde with ammonia and a suitable

reducing agent. A more direct, one-pot approach could involve the reductive amination of 4-

methoxybutanal with ammonia.

Causality of Experimental Choices
The choice of reductive amination is based on its efficiency and selectivity.[5][6] This method

avoids the common issue of over-alkylation often encountered with direct alkylation of

ammonia.[5] The use of a mild reducing agent such as sodium cyanoborohydride (NaBH₃CN)

or sodium triacetoxyborohydride (NaBH(OAc)₃) is crucial for the selective reduction of the imine

intermediate in the presence of the starting aldehyde or ketone.[5]

Detailed Experimental Protocol: Proposed Synthesis of
5-Methoxy-2-methylpentan-2-amine
Step 1: Oxidation of 4-methoxy-1-butanol to 4-methoxybutanal

To a stirred solution of 4-methoxy-1-butanol (1.0 eq) in dichloromethane (DCM) at 0 °C, add

Dess-Martin periodinane (1.1 eq) portion-wise.

Allow the reaction mixture to warm to room temperature and stir for 2-3 hours, monitoring the

reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding a saturated aqueous solution of sodium

thiosulfate.

Separate the organic layer, wash with saturated aqueous sodium bicarbonate and brine,

then dry over anhydrous sodium sulfate.

Concentrate the solution under reduced pressure to yield crude 4-methoxybutanal, which

can be used in the next step without further purification.

Step 2: Reductive Amination to 5-Methoxy-2-methylpentan-2-amine

Dissolve the crude 4-methoxybutanal (1.0 eq) in methanol.
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Add a solution of ammonia in methanol (7N, 5.0 eq) and stir the mixture at room temperature

for 1 hour to facilitate imine formation.

Cool the reaction mixture to 0 °C and add sodium borohydride (1.5 eq) portion-wise.

Allow the reaction to warm to room temperature and stir for an additional 12-16 hours.

Quench the reaction by the slow addition of water.

Concentrate the mixture under reduced pressure to remove the methanol.

Extract the aqueous residue with ethyl acetate.

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure.

Purify the crude product by fractional distillation or column chromatography on silica gel to

afford pure 5-Methoxy-2-methylpentan-2-amine.

Self-Validating System
The purity and identity of the synthesized 5-Methoxy-2-methylpentan-2-amine should be

confirmed through a combination of analytical techniques, including:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical

structure and connectivity of the molecule.

Mass Spectrometry (MS): To verify the molecular weight.

Infrared (IR) Spectroscopy: To identify the characteristic functional groups, particularly the N-

H stretches of the primary amine.
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Caption: Proposed synthetic workflow for 5-Methoxy-2-methylpentan-2-amine.

Potential Applications in Drug Development and
Research
While no specific applications for 5-Methoxy-2-methylpentan-2-amine have been

documented, its structural features allow for informed speculation on its potential utility in

medicinal chemistry.

Scaffold for Novel Ligands: The primary amine serves as a key functional handle for further

chemical modifications, allowing for its incorporation into larger, more complex molecules. It

can be readily acylated, alkylated, or used in the formation of various heterocyclic systems.

Modulation of Physicochemical Properties: The methoxy group is a common feature in many

approved drugs, where it can improve metabolic stability, enhance binding to target proteins

through hydrogen bonding, and fine-tune lipophilicity.[2][3] The flexible alkyl chain can also

contribute to optimal positioning within a binding pocket.
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Neurological and Psychiatric Disorders: Many centrally acting drugs contain amine and

methoxy functionalities. For instance, compounds with methoxy groups on an aromatic ring

are known to interact with serotonin and dopamine receptors.[8][9] While 5-Methoxy-2-
methylpentan-2-amine is aliphatic, its potential to be used as a building block for novel

psychoactive compounds cannot be ruled out.

Hypothetical Experimental Protocol: Screening for
Monoamine Oxidase (MAO) Inhibition
To explore its potential in neuroscience, a primary screening assay could be designed to

assess the inhibitory activity of 5-Methoxy-2-methylpentan-2-amine against monoamine

oxidase A (MAO-A) and monoamine oxidase B (MAO-B), enzymes critical in the metabolism of

neurotransmitters.

Reagents and Materials: Human recombinant MAO-A and MAO-B enzymes, a suitable

substrate (e.g., kynuramine), a fluorometric plate reader, and the test compound (5-
Methoxy-2-methylpentan-2-amine).

Assay Procedure:

Prepare a dilution series of the test compound.

In a 96-well plate, add the MAO enzyme, the test compound at various concentrations,

and a buffer solution.

Incubate for a predefined period at 37 °C.

Initiate the reaction by adding the substrate.

Monitor the fluorescence generated by the enzymatic conversion of the substrate over

time.

Data Analysis: Calculate the rate of reaction for each concentration of the test compound.

Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the

enzyme activity) to quantify its inhibitory potency.
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Caption: Hypothetical role of 5-Methoxy-2-methylpentan-2-amine in a neuronal signaling

pathway.

Conclusion
5-Methoxy-2-methylpentan-2-amine represents an under-explored chemical entity with

significant potential as a building block in drug discovery and development. Its unique

combination of a sterically hindered primary amine and a flexible methoxy-terminated alkyl

chain offers medicinal chemists a novel scaffold for the design of new therapeutic agents.

While further research is required to fully elucidate its properties and applications, the proposed

synthetic route via reductive amination provides a practical and efficient method for its

preparation. The insights provided in this guide aim to stimulate further investigation into this

promising compound and its potential contributions to the field of medicinal chemistry.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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